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Compound of Interest

Compound Name: Tetrahydrolinalool

Cat. No.: B1194170 Get Quote

Essential guidelines for the safe and compliant disposal of Tetrahydrolinalool, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount. Tetrahydrolinalool, a combustible liquid and

known skin and eye irritant with aquatic toxicity, requires specific procedures for its safe

disposal.[1][2] Adherence to these protocols is crucial not only for immediate laboratory safety

but also for environmental preservation and regulatory compliance.

Immediate Safety and Handling
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, protective

gloves and eye or face protection.[1] Work should be conducted in a well-ventilated area to

avoid the inhalation of mist or vapor.[1] In case of accidental contact, rinse the affected skin or

eyes cautiously with water for several minutes.[1]

Step-by-Step Disposal Procedure
The disposal of Tetrahydrolinalool must be managed as hazardous waste. Under no

circumstances should it be disposed of down the drain or mixed with general refuse.[3]

Waste Collection and Storage:
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Collect waste Tetrahydrolinalool in a designated, compatible, and clearly labeled

hazardous waste container.

Ensure the container is kept tightly closed and stored in a cool, dry, and well-ventilated

area, away from heat, sparks, open flames, and other ignition sources.[1][4]

Store the waste container in a designated satellite accumulation area within the laboratory.

Handling Spills:

In the event of a spill, absorb the liquid with an inert, non-combustible material such as

sand, silica gel, or a universal binder.[5][6]

Collect the absorbed material using non-sparking tools and place it in a suitable, sealed

container for disposal.[5][6]

Do not allow the spilled material or contaminated absorbent to enter drains or surface

waters.[3][5][6]

Engaging a Licensed Disposal Company:

Tetrahydrolinalool waste must be disposed of through a licensed hazardous waste

disposal company.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a pickup. They will have established procedures and contracts with certified waste

management vendors.

Provide the EHS department or the disposal company with a complete and accurate

description of the waste, including its composition and any potential contaminants.

Regulatory Compliance:

All hazardous waste disposal must comply with local, state, and federal regulations, such

as the Resource Conservation and Recovery Act (RCRA) in the United States.[7][8][9][10]

[11][12][13]
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While Tetrahydrolinalool's flashpoint may be above the threshold for an ignitable

hazardous waste (D001), its aquatic toxicity necessitates its management as a hazardous

waste.[14][15][16]

Proper documentation, including hazardous waste manifests, is required for the

transportation and disposal of the waste. Your EHS department will typically manage this

paperwork.[9][11]

Quantitative Data: Aquatic Toxicity of
Tetrahydrolinalool
The following table summarizes the known aquatic toxicity data for Tetrahydrolinalool,
highlighting its potential environmental impact if not disposed of correctly.

Organism Test Type Duration Value (mg/L) Guideline

Brachydanio

rerio (fish)
LC50 96 hours 8.9

OECD Guideline

203

Daphnia magna

(aquatic

invertebrate)

EC50 48 hours 14.2
OECD Guideline

202, part 1

Scenedesmus

subspicatus

(aquatic plant)

EC50 (growth

rate)
72 hours 22 DIN 38412 Part 9

Pseudomonas

putida

(microorganism)

EC10 0.5 hours 450
DIN 38412 Part

27 (draft)

Data sourced from Tetrahydrolinalool Safety Data Sheets.[1][2][17]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Tetrahydrolinalool.
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Laboratory Operations

Waste Disposal Process
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Caption: Workflow for the safe disposal of Tetrahydrolinalool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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